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In Vivo Administration Protocols for Go 6983
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Compound Focus: Go 6983

CAS No.: 133053-19-7

Cat. No.: S548499

The table below summarizes the key parameters for administering Go 6983 in animal models, as found in

recent scientific literature.

- . . . . Experimental
Administration Route Dosage Vehicle/Solution Animal Model

Purpose
Intracerebroventricular 60 Not specified KM mice (QA- To inhibit PKC in
(ICV) Infusion [1] nmol/L, at induced the brain and study
a flow excitotoxicity its role in
rate of model) berberine's
0.11 neuroprotective
pL/hour effects.
Intraperitoneal (IP) 10 mg/kg  8.3% DMSO in C57BL/6 mice To study the role of
Injection [2] PBS (Acetaminophen- broad-spectrum
induced liver injury  PKC inhibition in
model) protecting against
liver injury.

Experimental Workflow: ICV Administration in a Mouse
Model
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The following diagram illustrates the key steps for the intracerebroventricular (ICV) administration protocol,

which is used to study brain-related mechanisms [1].

Start Experiment

Analyze Data
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Troubleshooting Common Issues

Here are answers to some frequently asked questions regarding Go 6983 administration.

Q1: How do I choose the right administration route?

e For brain/CNS studies: The intracerebroventricular (ICV) infusion route is appropriate to ensure
the compound reaches the target site, bypassing the blood-brain barrier [1].

¢ For systemic effects: Intraperitoneal (IP) injection is a common and effective method for systemic
delivery [2].

Q2: How should I prepare the Go 6983 solution for in vivo use? While the specific vehicles used in the
cited studies are detailed in the table above, general solubility information from supplier data can guide
preparations. Go 6983 is highly soluble in DMSO (e.g., 89-100 mg/mL) [3] [4]. For in vivo formulations, it
is often necessary to further dilute the DMSO stock in a biocompatible solvent like PBS or saline [2]. One
published in vivo formulation suggests a suspension of 5% DMSO, 40% PEG400, 5% Tween80, and 50%

saline [5]. Always ensure the final DMSO concentration is at a safe level for animals (typically <10%).

Q3: What is a typical dosage for in vivo studies? Dosage can vary by model and purpose. The collected

data offers two reference points:

e 10 mgl/kg via IP injection for a liver injury model [2].
e 60 nmollL via continuous ICV infusion for a neurobiology study [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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